3-Aminomethyl-furan-2-carboxylic acid hydrochloride
Overview
Description
3-Aminomethyl-furan-2-carboxylic acid hydrochloride is a biochemical used for proteomics research . It has a molecular formula of C6H7NO3.HCl and a molecular weight of 177.59 .
Molecular Structure Analysis
The molecular structure of 3-Aminomethyl-furan-2-carboxylic acid hydrochloride is represented by the SMILES notation: C1=COC(=C1CN)C(=O)O.Cl .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Aminomethyl-furan-2-carboxylic acid hydrochloride include a molecular weight of 177.59 and a molecular formula of C6H7NO3.HCl .Scientific Research Applications
Biomass Conversion and Biorefinery
The compound is used in the valorization of biomass-derived furfurals . It plays a key role in the synthesis of various biofuels and renewable chemicals from biomass-derived furfural and 5-(hydroxymethyl)furfural . The compound’s reactivity patterns and synthetic strategies are instrumental in converting biomass to fuels, chemicals, and materials .
Green Chemistry
In the field of green chemistry, the compound is used in the transaminase catalysed upgrading of furfurals . This process is a mild sustainable method for the amination of furfural and derivatives to access furfurylamines .
Production of Solvents, Plastics, Resins, and Fuel Additives
Furfural, a platform molecule for which the compound is recognized as an attractive derivative, is used in the production of solvents, plastics, resins, and fuel additives .
Biopolymer Synthesis
Furfurylamines, which can be prepared from the compound, have many applications as monomers in biopolymer synthesis .
Preparation of Pharmacologically Active Compounds
The compound is used in the preparation of pharmacologically active compounds . For example, furfurylamine derivatives, which can be synthesized from the compound, are used as intermediates in the synthesis of pharmaceuticals such as antiseptic agents, antihypertensives, and diuretics .
Production of Biofuels and Chemicals
The compound is used in the production of biofuels and chemicals from furfurals . It is particularly useful in the redox chemistry where the hydroxymethyl group is either reduced to a methyl group or oxidized to an aldehyde or a carboxylic acid .
Mechanism of Action
Future Directions
The future directions of 3-Aminomethyl-furan-2-carboxylic acid hydrochloride and related compounds are likely to be influenced by the ongoing shift in the chemical industry from traditional resources like crude oil to biomass . Furan platform chemicals, including this compound, are expected to play a significant role in this transition .
properties
IUPAC Name |
3-(aminomethyl)furan-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3.ClH/c7-3-4-1-2-10-5(4)6(8)9;/h1-2H,3,7H2,(H,8,9);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQKOZKIBMKSAHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1CN)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Aminomethyl-furan-2-carboxylic acid hydrochloride | |
CAS RN |
944467-87-2 |
Source
|
| Record name | 2-Furancarboxylic acid, 3-(aminomethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=944467-87-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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